Cas no 849333-58-0 (4-bromo-3-(chlorosulfonyl)-5-methylbenzoic acid)

4-bromo-3-(chlorosulfonyl)-5-methylbenzoic acid structure
849333-58-0 structure
Product Name:4-bromo-3-(chlorosulfonyl)-5-methylbenzoic acid
CAS No:849333-58-0
MF:C8H6BrClO4S
MW:313.552839756012
CID:3389006
PubChem ID:45357699
Update Time:2025-04-21

4-bromo-3-(chlorosulfonyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • BENZOIC ACID, 4-BROMO-3-(CHLOROSULFONYL)-5-METHYL-
    • 4-bromo-3-(chlorosulfonyl)-5-methylbenzoic acid
    • 849333-58-0
    • 4-Bromo-3-methyl-5-(chlorosulfonyl)benzoic acid
    • 4-bromo-3-chlorosulfonyl-5-methylbenzoic acid
    • 4-bromo-3-(chlorosulfonyl)-5-methylbenzoicacid
    • AT13534
    • EN300-121581
    • ZIB33358
    • AKOS015962656
    • WKVPXUFUECCEED-UHFFFAOYSA-N
    • SCHEMBL2009627
    • 4-BROMO-3-CHLOROSULFONYL-5-METHYL-BENZOIC ACID
    • MDL: MFCD09029773
    • Inchi: 1S/C8H6BrClO4S/c1-4-2-5(8(11)12)3-6(7(4)9)15(10,13)14/h2-3H,1H3,(H,11,12)
    • InChI Key: WKVPXUFUECCEED-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=CC(C(=O)O)=CC=1S(=O)(=O)Cl

Computed Properties

  • Exact Mass: 311.88587Da
  • Monoisotopic Mass: 311.88587Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 79.8Ų

4-bromo-3-(chlorosulfonyl)-5-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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